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Deacylmetaplexigenin Deacylmetaplexigenin
Brand Name: Vulcanchem
CAS No.: 3513-04-0
VCID: VC0150066
InChI: InChI=1S/C21H32O6/c1-12(22)19(25)8-9-21(27)18(19,3)16(24)11-15-17(2)6-5-14(23)10-13(17)4-7-20(15,21)26/h4,14-16,23-27H,5-11H2,1-3H3/t14-,15+,16+,17-,18+,19+,20-,21+/m0/s1
SMILES: CC(=O)C1(CCC2(C1(C(CC3C2(CC=C4C3(CCC(C4)O)C)O)O)C)O)O
Molecular Formula: C21H32O6
Molecular Weight: 380.5 g/mol

Deacylmetaplexigenin

CAS No.: 3513-04-0

Reference Standards

VCID: VC0150066

Molecular Formula: C21H32O6

Molecular Weight: 380.5 g/mol

Deacylmetaplexigenin - 3513-04-0

CAS No. 3513-04-0
Product Name Deacylmetaplexigenin
Molecular Formula C21H32O6
Molecular Weight 380.5 g/mol
IUPAC Name 1-[(3S,8S,9R,10R,12R,13S,14R,17S)-3,8,12,14,17-pentahydroxy-10,13-dimethyl-1,2,3,4,7,9,11,12,15,16-decahydrocyclopenta[a]phenanthren-17-yl]ethanone
Standard InChI InChI=1S/C21H32O6/c1-12(22)19(25)8-9-21(27)18(19,3)16(24)11-15-17(2)6-5-14(23)10-13(17)4-7-20(15,21)26/h4,14-16,23-27H,5-11H2,1-3H3/t14-,15+,16+,17-,18+,19+,20-,21+/m0/s1
Standard InChIKey ATMZVVNNICECKQ-MNSFQJRNSA-N
Isomeric SMILES CC(=O)[C@@]1(CC[C@]2([C@@]1([C@@H](C[C@H]3[C@]2(CC=C4[C@@]3(CC[C@@H](C4)O)C)O)O)C)O)O
SMILES CC(=O)C1(CCC2(C1(C(CC3C2(CC=C4C3(CCC(C4)O)C)O)O)C)O)O
Canonical SMILES CC(=O)C1(CCC2(C1(C(CC3C2(CC=C4C3(CCC(C4)O)C)O)O)C)O)O
PubChem Compound 21633061
Last Modified Nov 11 2021
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